Cas no 70097-41-5 (dopamine, [7-3h(n)])
![dopamine, [7-3h(n)] structure](https://ossimg.kuujia.com/scimg/70500/70097-41-5x500.png)
dopamine, [7-3h(n)] structure
Product Name:dopamine, [7-3h(n)]
CAS No:70097-41-5
MF:C8H11NO2
MW:157.194660902023
CID:974616
PubChem ID:12207256
Update Time:2025-04-19
dopamine, [7-3h(n)] Chemical and Physical Properties
Names and Identifiers
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- dopamine, [7-3h(n)]
- CHEMBL3247442
- 70097-41-5
-
- Inchi： 1S/C8H11NO2/c9-4-3-6-1-2-7(10)8(11)5-6/h1-2,5,10-11H,3-4,9H2/i3T2
- InChI Key： VYFYYTLLBUKUHU-WTJCDBBSSA-N
- SMILES： OC1=C(C=CC(=C1)C([3H])([3H])CN)O
Computed Properties
- Exact Mass: 157.095427092g/mol
- Monoisotopic Mass: 157.095427092g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 66.5Ų
dopamine, [7-3h(n)] Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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